Chloro[1,3-bis(cyclohexyl)2H-imidazol-2-ylidene]gold(I), 98%

• IUPAC Name: chloro-(1,3-dicyclohexylimidazol-2-ylidene)gold
• InChI: InChI=1S/C15H24N2.Au.ClH/c1-3-7-14(8-4-1)16-11-12-17(13-16)15-9-5-2-6-10-15;;/h11-12,14-15H,1-10H2;;1H/q;+1;/p-1
• InChI Key: XNKJGRQZUVOXSZ-UHFFFAOYSA-M
• Canonical SMILES: C1CCC(CC1)N2C=CN(C2=[Au]Cl)C3CCCCC3
• Molecular Formula: C15H24AuClN2
• Molecular Weight: 464.78 g/mol

Description

“Chloro[1,3-bis(cyclohexyl)2H-imidazol-2-ylidene]gold(I), 98%” is a chemical compound with the CAS Number 852445-87-5. It is a white to light-gray powder.

Molecular Structure Analysis

The molecular formula of this compound is C15H24AuClN2. The formula weight is 464.78.

Physical And Chemical Properties Analysis

This compound is a white to light-gray powder. It’s air-sensitive. The molecular weight is 464.78.

Scientific Research Applications

Gold Carbene Complexes as Anticancer Agents

Gold carbene compounds, such as chlorido (1-butyl-3-methyl-imidazole-2-ylidene) gold(I) and bis(1-butyl-3-methyl-imidazole-2-ylidene) gold(I), have been synthesized and evaluated for their potential as anticancer drug candidates. These compounds demonstrate potent cytotoxic actions against human ovarian carcinoma cells and can overcome resistance to cisplatin, a common chemotherapy drug. Their stability and reactivity with proteins suggest they could be effective antiproliferative agents in cancer treatment (Messori et al., 2014).

Multi-Targeted Anti-Cancer Properties

Gold and silver carbene complexes have shown multiple anti-tumor properties. A specific gold-based complex, AuL7, interferes with several intracellular targets, including human topoisomerases I and II and tubulin, showing promise for multi-targeted anti-cancer therapies (Iacopetta et al., 2020).

Synthesis and Anticancer Properties

Research has explored the synthesis and anticancer properties of gold(I) and silver(I) N-heterocyclic carbene complexes. These complexes have been compared with cisplatin for efficacy against lung cancer cells, indicating their potential as alternative cancer treatments (Siciliano et al., 2011).

Gold(I) Carbene Complexes in Polymerization

Gold(I) complexes of N-heterocyclic carbenes have been studied for their role in catalyzing the ring-opening polymerization of l-lactide. These complexes show efficient catalytic activity, producing polylactide polymer of moderate to low molecular weights (Ray et al., 2007).

Catalytic Behavior and Thermal Stability

The introduction of sterically demanding carbene ligands to ruthenium olefin metathesis catalysts, including gold(I) carbene complexes, has demonstrated improved catalytic properties and thermal stability. This research provides insights into the role of ligand structure in enhancing the performance of catalytic systems (Huang et al., 1999).

Safety and Hazards

This compound is classified as causing skin irritation according to Regulation (EC) No 1272/2008. It’s recommended to handle it under inert gas and avoid contact with air. In case of eye contact, it’s advised to rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

Similar gold(i) complexes have been known to interact with various biological targets, including proteins and dna .

Mode of Action

Gold(i) complexes are generally known to interact with their targets through coordination bonds .

Result of Action

Gold(i) complexes have been studied for their potential anti-cancer properties .

Action Environment

It’s known that the compound is air sensitive .